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Compound of Interest

Compound Name: PF-184563

Cat. No.: B1679691 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and a step-by-step

operational plan for the proper disposal of PF-184563, a potent and selective vasopressin V1a

receptor antagonist.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle PF-184563 with appropriate

care. While a comprehensive toxicological profile may not be available, it is prudent to treat this

compound as potentially harmful.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses, goggles, or a full-face shield, especially when handling

larger quantities.

Hand and Body Protection: Use impervious gloves and appropriate protective clothing to

avoid skin contact. For larger amounts, full arm and body protection is recommended.

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within an

efficient fume hood, to avoid inhalation of any dust or vapors.

General Handling:
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Avoid breathing dust, fumes, gas, vapors, or spray.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Store away from moisture, heat, ignition sources, and incompatible substances. Protect from

direct light.

Pre-Disposal Procedures
Material Collection:

Carefully collect all waste material containing PF-184563. This includes any unused

product, contaminated consumables (e.g., pipette tips, vials), and spill cleanup materials.

Ensure that the waste is not mixed with other incompatible chemical waste streams.

Containerization:

Place the collected waste into a clearly labeled, sealed, and appropriate waste container.

The label should include the chemical name ("PF-184563"), relevant hazard symbols (if

known), and the date of accumulation.

Disposal Protocol
The disposal of PF-184563 must be conducted in accordance with all applicable federal, state,

and local regulations. The following workflow outlines the necessary steps to ensure

compliance and safety.
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Pre-Disposal Phase

Disposal Phase

1. Collect PF-184563 Waste

2. Securely Containerize & Label

3. Identify Licensed
Waste Disposal Contractor

4. Provide Safety Data Sheet
(SDS) to Contractor
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Packaging & Transport Guidance

6. Complete & Retain
Disposal Manifest
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Start Disposal Process
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Figure 1. A workflow diagram illustrating the key steps for the proper disposal of PF-184563,
from initial waste collection to final documentation.

Step-by-Step Disposal Guidance:

Engage a Professional Service: Disposal should be carried out by an approved and licensed

hazardous waste disposal contractor.[1] Do not attempt to dispose of this chemical through

standard laboratory drains or as regular solid waste.

Provide Documentation: Furnish the waste disposal contractor with a copy of the Safety Data

Sheet (SDS) for PF-184563. This will enable them to determine the appropriate disposal

method.

Follow Packaging and Transportation Instructions: Adhere to the specific instructions

provided by the contractor for packaging, labeling, and transportation of the waste.

Maintain Records: Complete and retain all necessary documentation, such as the waste

manifest, provided by the disposal contractor. This is crucial for regulatory compliance and

tracking.

Chemical and Physical Properties
A summary of the available data for PF-184563 is presented below. It is important to note that

information on this compound is limited, and the full toxicological and environmental effects

have not been extensively studied.

Property Value

Molecular Formula C₂₄H₂₈N₄O₂

Molecular Weight 404.51 g/mol

CAS Number 870483-87-7

Appearance Solid

Storage Store at -20°C
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Note: This data is compiled from various sources and should be used for reference purposes.

Always refer to the specific SDS provided with your product for the most accurate information.

Emergency Procedures
Spill Response:

Avoid inhalation or contact with the spilled material.

Wear appropriate personal protective equipment as outlined above.

Take precautions to ensure the product does not contaminate the ground or enter drainage

systems.

Collect the spilled material and place it in a suitable container for disposal.

First Aid:

After Skin Contact: Generally, the product is not expected to irritate the skin.[2] However, it is

always best to wash the affected area with soap and water.

After Eye Contact: Rinse the opened eye for several minutes under running water.[2]

After Swallowing: If symptoms persist, consult a doctor.[2]

By adhering to these procedures, laboratory personnel can effectively manage the disposal of

PF-184563, minimizing risks to themselves and the environment, thereby fostering a culture of

safety and responsibility in the workplace.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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